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Compound of Interest

Compound Name: 2-lodo-4-isopropylaniline
CAS No.: 76842-15-4
Cat. No.: B1315263
Get Quote
. J

Part 1: Executive Summary & Compound Identity[1]

2-lodo-4-isopropylaniline (CAS 76842-15-4) is a critical halogenated aniline intermediate,
primarily utilized in the synthesis of agrochemicals and pharmaceutical scaffolds via cross-
coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura).[1]

Understanding its solubility profile is essential for optimizing reaction yields and purification
efficiency. Unlike simple aniline, the presence of a bulky isopropyl group at the para position
and a heavy iodine atom at the ortho position significantly alters its physicochemical behavior,
enhancing lipophilicity while retaining amine functionality.

Compound Snapshot
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Property Detail

CAS Number 76842-15-4

IUPAC Name 2-iodo-4-(propan-2-yl)aniline

Molecular Formula CoH12IN

Molecular Weight 261.10 g/mol

Physical State Viscous liquid or low-melting solid (Ambient)

2-8°C, Protect from light (lodine-labile), Inert
Storage
atmosphere

Part 2: Solubility Profile & Mechanistic Analysis
Theoretical Grounding: The Structure-Solubility
Relationship

The solubility of 2-lodo-4-isopropylaniline is governed by three competing structural motifs.
Understanding these allows for accurate prediction of solvent behavior even in the absence of
empirical data for every solvent system.

e The Hydrophobic Domain (Dominant): The 4-isopropyl group and the phenyl ring contribute
significant non-polar character.

o The Polarizable Halogen: The ortho-iodine atom is large and soft (high polarizability),
enhancing solubility in "soft" organic solvents like dichloromethane (DCM) and chloroform.

o The Hydrogen Bonding Motif: The primary amine (-NHz) acts as a hydrogen bond
donor/acceptor, providing solubility in protic solvents (alcohols) but is insufficient to solubilize
the molecule in water due to the overwhelming hydrophobicity of the rest of the molecule.

Qualitative Solubility Data

The following table summarizes the solubility behavior based on structural analogs (e.g., 2-
iodo-4-methylaniline, 4-isopropylaniline) and standard isolation protocols for this class of
compounds.
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Solvent Class Specific Solvent Solubility Rating Operational Notes

) Excellent for
_ Dichloromethane ] )
Chlorinated High extraction and as a
(DCM) .
reaction solvent.

Useful for NMR
Chlorinated Chloroform (CHCIs) High analysis and heavy

organic synthesis.

Primary solvent for
Esters Ethyl Acetate (EtOAC) High extraction and

chromatography.

Soluble, but may
Alcohols Methanol / Ethanol Moderate - High require warming if the

compound is solid.

Good for high-temp

coupling reactions;

Aromatics Toluene / Benzene Moderate T
solubility increases w/
heat.
Soluble hot; often
precipitates upon
Alkanes Hexanes / Heptane Low - Moderate

cooling

(recrystallization).

Fully miscible; used
Polar Aprotic DMSO / DMF High for nucleophilic
substitution reactions.

Forms a biphasic

system; pH
Aqueous Water Insoluble ] o

adjustment (acidic)

can form soluble salts.
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Critical Insight: While insoluble in neutral water, 2-lodo-4-isopropylaniline will dissolve in dilute
aqueous acids (e.g., 1M HCI) by forming the anilinium salt. This property is vital for acid-base

extraction purification strategies.

Part 3: Experimental Protocols

Since specific quantitative solubility data (g/L) is rarely published for this intermediate,
researchers must often validate solubility in-house. The following Self-Validating Protocol
ensures accurate determination.

Protocol 3.1: Gravimetric Solubility Determination (SOP)

Objective: To determine the saturation limit of 2-lodo-4-isopropylaniline in a target solvent at
25°C.

Reagents:

e 2-lodo-4-isopropylaniline (>95% purity)[1]

e Target Solvent (HPLC Grade)

Workflow:

e Preparation: Weigh 100 mg of the compound into a tared 4 mL glass vial.

» Addition: Add the target solvent in 100 pL increments, vortexing for 30 seconds after each
addition.

e Observation: Continue until the solid/oil is fully dissolved and the solution is clear.

o Calculation:
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o Saturation Verification (Optional): If high accuracy is needed, add excess solid, stir for 24h,
filter the supernatant, evaporate a known volume, and weigh the residue.

Part 4: Application Workflows & Visualization
Solvent Selection Logic

The choice of solvent depends heavily on the intended process: Synthesis (Reaction) or
Purification (Isolation).

e For Cross-Coupling (Suzuki/Buchwald): Use Toluene or 1,4-Dioxane. These high-boiling
non-polar/moderately polar solvents stabilize the catalyst cycle while fully solubilizing the
iodo-aniline.

o For Purification (Chromatography): Use a gradient of Hexanes/Ethyl Acetate. The compound
is lipophilic enough to stick to silica but elutes easily with small amounts of EtOAc.

Visualization: Solubility Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the
operational goal.

Select Operation

Reaction / Synthesis Purification / Isolation Analysis (NMR/HPLC)

High Temp (>80°C) Ambient/Low Temp

(Suzuki/Buchwald) (Acylation/Alkylation) Aqueous Workup Column Chromatography CDCI3 / DMSO-d6

Toluene / Dioxane Ethyl Acetate / DCM Hexanes : EtOAc (Gradient)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1315263/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-solvent-selection-for-2-iodo-4-isopropylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Solvent selection logic based on experimental intent. Green nodes indicate
recommended solvent systems.

Visualization: Purification Workflow

This diagram outlines the standard purification route, highlighting where solubility differences
are exploited.

W

Click to download full resolution via product page

Figure 2: Acid-Base extraction workflow exploiting the pH-dependent solubility of the aniline
moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

